Cas no 1181734-43-9 (N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine)

• Product Name: N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine
• CAS No: 1181734-43-9
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• CID: 2162907
• Update Time: 2025-05-21

N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(2-chloro-6-fluoro-benzyl)-n*1*-cyclopropyl-ethane-1,2-diamine
• N1-(2-Chloro-6-fluorobenzyl)-N1-cyclopropylethane-1,2-diamine
• AM90967
• N'-[(2-chloro-6-fluoro-phenyl)methyl]-N'-cyclopropyl-ethane-1,2-diamine
• N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine

• Inchi： 1S/C12H16ClFN2/c13-11-2-1-3-12(14)10(11)8-16(7-6-15)9-4-5-9/h1-3,9H,4-8,15H2
• InChI Key： RZYLNYCTCWPRKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN(CCN)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine

N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine: An Overview of a Promising Compound in Medicinal Chemistry

N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine (CAS No. 1181734-43-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CFPMCPED for brevity, is characterized by its distinct chemical structure, which includes a chlorofluorinated phenyl group and a cyclopropyl moiety linked through an ethane-1,2-diamine backbone. The combination of these functional groups endows CFPMCPED with a range of biological activities that make it a promising candidate for further research and development.

The synthesis of N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine involves several steps, each carefully optimized to ensure high yield and purity. The initial step typically involves the formation of the chlorofluorinated phenyl methyl intermediate, followed by the introduction of the cyclopropyl group and the ethane-1,2-diamine backbone. Recent advancements in synthetic methodologies have significantly improved the efficiency and scalability of this process, making it more feasible for large-scale production.

One of the key areas of interest for N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine is its potential as an antiviral agent. Studies have shown that CFPMCPED exhibits potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or proteins. This makes CFPMCPED a valuable candidate for the development of new antiviral therapies.

In addition to its antiviral properties, N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that CFPMCPED can selectively target and inhibit the growth of certain cancer cell lines, particularly those associated with solid tumors. The mechanism behind this activity is thought to involve the modulation of signaling pathways involved in cell proliferation and apoptosis. These findings suggest that CFPMCPED could be further explored as a lead compound in the development of novel anticancer drugs.

The pharmacokinetic properties of N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine have also been studied extensively. Research has shown that CFPMCPED exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, CFPMCPED has demonstrated low toxicity in preclinical models, suggesting that it may have a favorable safety profile in humans.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine in various disease settings. Early results from these trials are promising and indicate that CFPMCPED may offer significant benefits over existing treatments. The ongoing research aims to optimize dosing regimens and explore combination therapies that could enhance its therapeutic effects.

In conclusion, N'-[(2-Chloro-6-fluorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine (CAS No. 1181734-43-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in treating various diseases.